Cas no 1185316-89-5 (5-Bromo-2-(methyl-d3)-pyrimidine)
1185316-89-5 structure
Product Name:5-Bromo-2-(methyl-d3)-pyrimidine
CAS No:1185316-89-5
MF:C5H5BrN2
MW:176.029084920883
CID:6810928
PubChem ID:45785446
Update Time:2025-03-28
5-Bromo-2-(methyl-d3)-pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- F92583
- CS-18574
- 5-Bromo-2-(methyl-d3)-pyrimidine
- 1185316-89-5
- AKOS015945012
-
- Inchi: 1S/C5H5BrN2/c1-4-7-2-5(6)3-8-4/h2-3H,1H3/i1D3
- InChI Key: NEDJTEXNSTUKHW-FIBGUPNXSA-N
- SMILES: BrC1C=NC(C([2H])([2H])[2H])=NC=1
Computed Properties
- Exact Mass: 174.98244Da
- Monoisotopic Mass: 174.98244Da
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 68.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 25.8Ų
5-Bromo-2-(methyl-d3)-pyrimidine Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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